Cas no 2229631-76-7 (tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate
• CAS No: 2229631-76-7
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 6390227
• PubChem ID: 165828090
• Update Time: 2025-06-12

tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate
• tert-butyl N-[2-amino-1-(4-methylpyridin-2-yl)ethyl]carbamate
• 2229631-76-7
• EN300-1874175

• Inchi： 1S/C13H21N3O2/c1-9-5-6-15-10(7-9)11(8-14)16-12(17)18-13(2,3)4/h5-7,11H,8,14H2,1-4H3,(H,16,17)
• InChI Key： CDVVWNMGTZTHMJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=C(C)C=CN=1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate (CAS No. 2229631-76-7)

Tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate, with the CAS number 2229631-76-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 4-methylpyridine moiety, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate consists of a central ethylamine backbone, where the amino group is protected by a tert-butyl carbamate (Boc) group. The 4-methylpyridine substituent adds to the compound's complexity and potential biological activity. The tert-butyl carbamate group is commonly used in organic synthesis to protect amino groups during multi-step reactions, ensuring that the final product retains its desired functional groups without unwanted side reactions.

In recent years, tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a precursor in the synthesis of bioactive molecules. For instance, the 4-methylpyridine moiety is known to exhibit various biological activities, including anti-inflammatory and neuroprotective properties. These properties make it an attractive scaffold for the development of new drugs targeting neurological disorders and inflammatory conditions.

The synthesis of tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate typically involves several well-established organic reactions. One common approach is to start with 4-methylpyridine and perform a nucleophilic substitution reaction with an appropriate ethylamine derivative, followed by protection of the amino group with tert-butyl chloroformate. This synthetic route allows for high yields and good purity, making it suitable for large-scale production in both academic and industrial settings.

In addition to its synthetic utility, tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate has shown promise in preclinical studies. Research has demonstrated that compounds derived from this scaffold exhibit potent activity against various targets, including enzymes and receptors involved in disease pathways. For example, derivatives of this compound have been shown to inhibit specific kinases, which are key players in signal transduction pathways associated with cancer and other diseases.

The pharmacological properties of tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate have also been explored in detail. Studies have indicated that these compounds can cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) disorders. This ability to penetrate the CNS is crucial for treating conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

Furthermore, the safety profile of tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate has been evaluated in various preclinical models. Toxicity studies have shown that these compounds exhibit low toxicity at therapeutic doses, which is an important consideration for their potential use in clinical settings. The favorable safety profile, combined with their biological activity, makes them promising candidates for further development.

In conclusion, tert-butyl N-2-amino-1-(4-methylpyridin-2-yl)ethylcarbamate (CAS No. 2229631-76-7) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive lead compound for the development of novel therapeutic agents targeting a wide range of diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.